3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C8H10N4O5S2/c1-17-6-4-5(11-12-6)9-8(19(3,15)16)10-7(4)18(2,13)14/h1-3H3,(H,9,10,11,12)
• InChI Key: VLIBBJIJIZBZOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=NNC2=C1C(=NC(=N2)S(=O)(=O)C)S(=O)(=O)C
• Molecular Formula: C8H10N4O5S2
• Molecular Weight: 306.3 g/mol

Description

“3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine” is a chemical compound with the molecular formula C8H10N4O5S2 and a molecular weight of 306.32. It’s a type of pyrimidine derivative.

Synthesis Analysis

While specific synthesis methods for “3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine” are not available, general synthetic routes to access 2-amino-pyrido[3,4-d]pyrimidine derivatives have been reported. These involve the preparation of 8-chloro-2-(methylthio)pyrido[3,4-d]pyrimidine intermediates and their efficient derivatisation.

Chemical Reactions Analysis

The chemical reactivity of “3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine” would depend on its molecular structure and the conditions under which it is used. Pyrimidine derivatives are known to participate in a variety of chemical reactions.

Scientific Research Applications

Conformational Studies and Molecular Interactions

• The conformational stability and intramolecular interactions of pyrazolo[3,4-d]pyrimidine derivatives, which include compounds similar to 3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine, have been explored using density functional theory methods. These studies highlight the potential of these compounds in understanding molecular interactions and structural properties (Yadava, Singh, & Roychoudhury, 2011).

Crystallographic Analysis

• Crystallographic studies have demonstrated the tolerance of bulky electron-withdrawing methanesulfonyl groups on pyrazolo[3,4-d]pyrimidine cores. These insights are crucial in understanding the structural robustness of such compounds in various chemical environments (Avasthi et al., 2007).

Chemical Synthesis and Modification

• The synthesis of 3-Cyano-4,6-bis(methylthio)pyrazolo[3,4-d]pyrimidine and its modification into various derivatives have been documented. This showcases the chemical versatility of the pyrazolo[3,4-d]pyrimidine scaffold for generating diverse molecules (Korbukh, Bulychev, & Preobrazhenskaya, 1979).

Heterocyclic Synthon Utilization

• The use of 1-Bis(methoxy)-4-bis(methylthio)-3-buten-2-one, closely related to the pyrazolo[3,4-d]pyrimidine structure, in synthesizing various heterocyclic compounds with potential applications in medicinal chemistry has been explored (Mahata et al., 2003).

Acid Catalytic Synthesis

• Research on the efficient acid catalytic synthesis of pyrazolo[3,4-d]pyrimidines, including derivatives of the compound , provides insights into novel synthetic methodologies for these heterocycles (Tsai et al., 2018).

Nucleoside Analogs and Antiviral Research

• The synthesis of pyrazolo[3,4-d]pyrimidine analogs and their evaluation for antiviral activities, including studies on compounds similar to 3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine, highlights the potential of these compounds in antiviral drug discovery (Saxena et al., 1990).

Future Directions

The future directions for research on “3-methoxy-4,6-bis(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine” could include further exploration of its potential as a kinase inhibitor, as well as investigation of its physical and chemical properties and safety profile. Further studies could also explore its synthesis and reactivity in more detail.